Cas no 1807161-35-8 (Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate)

• Product Name: Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate
• CAS No: 1807161-35-8
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 4953026
• Update Time: 2025-10-21

Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate

• Inchi： 1S/C11H7F2NO3/c1-17-11(16)9-3-8(10(12)13)6(4-14)2-7(9)5-15/h2-3,5,10H,1H3
• InChI Key： XSDRWHPXAKGLSV-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C=O)=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate

Recent Advances in the Study of Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate (CAS: 1807161-35-8)

Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate (CAS: 1807161-35-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel inhibitors targeting specific enzymes and pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most notable advancements in the study of Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate is its role in the development of fungicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit potent antifungal activity against a broad spectrum of plant pathogens. The researchers utilized a combination of molecular docking and in vitro assays to identify the optimal structural modifications for enhancing efficacy while minimizing toxicity.

In the pharmaceutical domain, Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate has been investigated as a precursor for the synthesis of small-molecule inhibitors targeting inflammatory pathways. A recent preprint on bioRxiv revealed that this compound can be efficiently converted into analogs that selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The study reported a significant reduction in inflammatory markers in murine models, suggesting potential applications in the treatment of chronic inflammatory diseases.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate have been achieved through innovative catalytic methods. A 2024 paper in Organic Process Research & Development described a palladium-catalyzed cyanation protocol that improves yield and reduces waste generation. This method addresses previous challenges related to the instability of the formyl group under harsh reaction conditions.

Ongoing research is also exploring the potential of Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate in drug discovery. Computational studies have identified it as a promising scaffold for the design of kinase inhibitors, with particular relevance to oncology. Preliminary results from high-throughput screening campaigns indicate that its derivatives exhibit selective activity against certain cancer cell lines, warranting further investigation.

In conclusion, Methyl 4-cyano-5-difluoromethyl-2-formylbenzoate (CAS: 1807161-35-8) continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable target for ongoing and future studies. Researchers are encouraged to explore its applications further, particularly in the context of sustainable chemistry and targeted drug design.